2-[(3-nitrobenzoyl)amino]-3-phenylacrylic acid

• IUPAC Name: (E)-2-[(3-nitrobenzoyl)amino]-3-phenylprop-2-enoic acid
• InChI: InChI=1S/C16H12N2O5/c19-15(12-7-4-8-13(10-12)18(22)23)17-14(16(20)21)9-11-5-2-1-3-6-11/h1-10H,(H,17,19)(H,20,21)/b14-9+
• InChI Key: FDEXOECUQJOETC-NTEUORMPSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=C(C(=O)O)NC(=O)C2=CC(=CC=C2)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C(C=C1)/C=C(\C(=O)O)/NC(=O)C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C16H12N2O5
• Molecular Weight: 312.28 g/mol

Description

2-[(3-nitrobenzoyl)amino]-3-phenylacrylic acid is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is also known as NBPA and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of NBPA involves the inhibition of PTP1B. PTP1B is an enzyme that dephosphorylates insulin receptor substrate-1 (IRS-1) and insulin receptor substrate-2 (IRS-2), leading to the attenuation of insulin signaling. By inhibiting PTP1B, NBPA increases the phosphorylation of IRS-1 and IRS-2, leading to the activation of the downstream insulin signaling pathway.
Biochemical and Physiological Effects
NBPA has been shown to improve insulin sensitivity in vitro and in vivo. In animal studies, NBPA has been found to decrease blood glucose levels and improve glucose tolerance. Additionally, NBPA has been shown to inhibit the growth of cancer cells by inducing apoptosis. These findings suggest that NBPA has potential therapeutic applications in the treatment of type 2 diabetes and cancer.

Advantages and Limitations for Lab Experiments

One advantage of using NBPA in lab experiments is its potency as a PTP1B inhibitor. This allows for the use of lower concentrations of NBPA, reducing the risk of toxicity. Additionally, NBPA has been shown to have high selectivity for PTP1B, making it a specific inhibitor of this enzyme. However, one limitation of using NBPA is its insolubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the use of NBPA in scientific research. One area of interest is the development of NBPA analogs with improved solubility and potency. Additionally, further studies are needed to investigate the potential therapeutic applications of NBPA in the treatment of type 2 diabetes and cancer. Finally, the use of NBPA in combination with other drugs or therapies should be explored to determine its potential synergistic effects.
Conclusion
In conclusion, NBPA is a chemical compound that has been widely used in scientific research due to its unique properties. It is a potent inhibitor of PTP1B, which has important implications for the treatment of type 2 diabetes and cancer. While there are limitations to its use in lab experiments, the future directions for the use of NBPA are promising. Further research is needed to fully understand the potential therapeutic applications of NBPA.

Synthesis Methods

The synthesis of NBPA involves the reaction between 3-nitrobenzoyl chloride and phenylacetic acid. The reaction takes place in the presence of a base and a solvent such as acetonitrile. The product obtained is then purified using column chromatography. This method has been used in several studies to synthesize NBPA with high purity and yield.

Scientific Research Applications

NBPA has been used in various scientific research applications. It is a potent inhibitor of protein tyrosine phosphatase 1B (PTP1B), which is a key regulator of insulin signaling. NBPA has been shown to improve insulin sensitivity in vitro and in vivo, making it a potential therapeutic agent for the treatment of type 2 diabetes. Additionally, NBPA has been used in cancer research as it has been found to inhibit the growth of cancer cells by inducing apoptosis.